1-Chloro-7-methoxyphthalazine

• IUPAC Name: 1-chloro-7-methoxyphthalazine
• InChI: InChI=1S/C9H7ClN2O/c1-13-7-3-2-6-5-11-12-9(10)8(6)4-7/h2-5H,1H3
• InChI Key: SLDSSDJHOPSSSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(N=NC=C2C=C1)Cl
• Molecular Formula: C9H7ClN2O
• DSSTOX Substance ID: DTXSID10570805
• Molecular Weight: 194.62 g/mol
• CAS RN: 102196-78-1

Description

1-Chloro-7-methoxyphthalazine is a chemical compound with the CAS Number: 102196-78-1. It has a molecular weight of 194.62 and its IUPAC name is 1-chloro-7-methoxyphthalazine.

Molecular Structure Analysis

The Inchi Code for 1-Chloro-7-methoxyphthalazine is 1S/C9H7ClN2O/c1-13-7-3-2-6-5-11-12-9(10)8(6)4-7/h2-5H,1H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

1-Chloro-7-methoxyphthalazine is a powder with a melting point of 145-146 degrees Celsius. and is typically stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Inhibition of Phosphodiesterase 5 (PDE5)

• A study by Watanabe et al. (1998) synthesized various phthalazine derivatives, including 4-benzylamino-1-chloro-7-substituted phthalazines, to evaluate their inhibitory activity toward phosphodiesterase 5 (PDE5). These compounds demonstrated potent vasorelaxant activity in isolated porcine coronary arteries, suggesting their potential as novel PDE5 inhibitors with vasorelaxant effects (Watanabe et al., 1998).

Anticancer and Antioxidant Potential

• Research by Behalo et al. (2017) focused on the synthesis of novel phthalazine derivatives as potential anticancer and antioxidant agents. This study identified that certain synthesized derivatives, based on 1-chloro-4-(4-phenoxyphenyl)phthalazine, exhibited significant cytotoxic effects against human tumor cell lines and notable antioxidant activity (Behalo et al., 2017).

Pharmacological Activity of Derivatives

• Pons et al. (1991) investigated the interaction of 1,4-bis(alkylamino)benzo[g]phthalazine derivatives with DNA. The study revealed that these compounds exhibit intercalative binding, indicating their potential as targets for anticancer activity evaluation (Pons et al., 1991).

Environmental Impact Assessment

• Oliveira-Brett and da Silva (2002) utilized an electrochemical DNA-biosensor to investigate the interactions between DNA and derivatives of 1,3,5-triazine herbicides, which include methoxy-s-triazines. This study highlighted the utility of such compounds in assessing environmental damage caused by herbicides (Oliveira-Brett & da Silva, 2002).

Synthesis for Drug Metabolism and Pharmacokinetic Studies

• Watanabe et al. (2001) synthesized 14C-labeled E4010, a derivative including a phthalazine moiety, for drug metabolism and pharmacokinetic studies. This highlights the use of phthalazine derivatives in the development of radiolabeled compounds for pharmacological research (Watanabe et al., 2001).

Antimicrobial Activities

• El-Wahab et al. (2011) reported the synthesis of 4-benzyl-2H-phthalazine derivatives and evaluated their antimicrobial activities. Several compounds exhibited promising effects against bacteria and fungi, underscoring the potential of phthalazine derivatives in antimicrobial research (El-Wahab et al., 2011).

Safety and Hazards

The safety information for 1-Chloro-7-methoxyphthalazine includes several hazard statements: H302, H315, H319, H335. These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.